Cas no 2411198-46-2 (4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate)

• Product Name: 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate
• CAS No: 2411198-46-2
• MF: C₁₃H₁₆FNO₄S
• MW: 301.333846092224
• CID: 6200917
• PubChem ID: 165984437
• Update Time: 2025-05-20

4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate
• 2411198-46-2
• EN300-7490831
• 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate

• Inchi： 1S/C13H16FNO4S/c1-10(16)11-4-5-13(19-20(14,17)18)12(8-11)9-15-6-2-3-7-15/h4-5,8H,2-3,6-7,9H2,1H3
• InChI Key： FOCQBVWGSIVACD-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(C(C)=O)=CC=1CN1CCCC1)F

Computed Properties

• Exact Mass: 301.07840733g/mol
• Monoisotopic Mass: 301.07840733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate

Comprehensive Overview of 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate (CAS No. 2411198-46-2)

In the realm of specialized organic compounds, 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate (CAS No. 2411198-46-2) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its acetyl and pyrrolidinylmethyl substituents, is a fluoranesulfonate derivative that exhibits intriguing chemical properties. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with current trends in sustainable chemistry and precision synthesis.

The molecular structure of 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate combines a fluoranesulfonate group with a pyrrolidine ring, offering a versatile scaffold for further functionalization. This design is particularly relevant in modern drug discovery, where heterocyclic compounds and sulfonate esters are pivotal for developing bioactive molecules. Recent studies highlight its role as an intermediate in synthesizing targeted therapeutics, addressing growing demand for personalized medicine and small-molecule inhibitors.

From an industrial perspective, the compound's stability and reactivity make it suitable for high-throughput screening and catalysis. Its electron-withdrawing fluoranesulfonate group enhances its utility in cross-coupling reactions, a hot topic in green chemistry. Innovations in flow chemistry and microwave-assisted synthesis further amplify its relevance, as these methods reduce waste and improve yield—key concerns for environmentally conscious manufacturers.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 2411198-46-2, ensuring purity and consistency. Quality control is critical, given the compound's potential use in API (Active Pharmaceutical Ingredient) production. Regulatory compliance, including ICH guidelines and GMP standards, underscores its importance in pharmaceutical workflows.

Beyond applications, the synthesis of 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate often involves multistep organic reactions, with optimization focusing on atom economy and renewable solvents. These practices align with the UN Sustainable Development Goals, resonating with investors and policymakers advocating for green chemistry initiatives.

In summary, 4-Acetyl-2-[(pyrrolidin-1-yl)methyl]phenyl fluoranesulfonate represents a convergence of innovation and practicality. Its structural versatility, coupled with emerging synthetic technologies, positions it as a valuable asset in both academic research and industrial applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation chemical solutions.